Cas no 1498537-01-1 ((1-ethyl-3-methyl-1H-pyrazol-5-yl)methanesulfonyl chloride)

• Product Name: (1-ethyl-3-methyl-1H-pyrazol-5-yl)methanesulfonyl chloride
• CAS No: 1498537-01-1
• MF: C₇H₁₁ClN₂O₂S
• MW: 222.692439317703
• MDL: MFCD21312621
• CID: 5180556
• PubChem ID: 65845978
• Update Time: 2025-06-14

(1-ethyl-3-methyl-1H-pyrazol-5-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-methanesulfonyl chloride, 1-ethyl-3-methyl-
• (1-ethyl-3-methyl-1H-pyrazol-5-yl)methanesulfonyl chloride

• MDL： MFCD21312621
• Inchi： 1S/C7H11ClN2O2S/c1-3-10-7(4-6(2)9-10)5-13(8,11)12/h4H,3,5H2,1-2H3
• InChI Key： LYUGEQSNBQYXCX-UHFFFAOYSA-N
• SMILES： N1(CC)C(CS(Cl)(=O)=O)=CC(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on (1-ethyl-3-methyl-1H-pyrazol-5-yl)methanesulfonyl chloride

Comprehensive Overview of (1-ethyl-3-methyl-1H-pyrazol-5-yl)methanesulfonyl chloride (CAS No. 1498537-01-1)

The compound (1-ethyl-3-methyl-1H-pyrazol-5-yl)methanesulfonyl chloride (CAS No. 1498537-01-1) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a pyrazole ring and a reactive methanesulfonyl chloride group, makes it a valuable intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its versatility in cross-coupling reactions and bioconjugation, aligning with the growing demand for high-performance building blocks in drug discovery.

In recent years, the scientific community has focused on heterocyclic compounds like 1-ethyl-3-methyl-1H-pyrazole derivatives due to their pharmacological potential. The sulfonyl chloride moiety in this compound enables efficient amide bond formation and sulfonylation reactions, which are critical for developing small-molecule inhibitors and bioconjugates. This aligns with trending searches such as "sulfonyl chloride applications in drug design" and "pyrazole-based bioactive molecules," reflecting its relevance in modern medicinal chemistry.

The synthesis of (1-ethyl-3-methyl-1H-pyrazol-5-yl)methanesulfonyl chloride involves precise functional group transformations, often starting from 5-substituted pyrazole precursors. Its stability under controlled conditions and compatibility with diverse solvent systems (e.g., dichloromethane or THF) make it a preferred choice for multi-step synthetic routes. Laboratories prioritizing green chemistry principles also explore its use in catalytic processes, addressing queries like "sustainable sulfonylation methods" and "eco-friendly heterocyclic synthesis."

From an industrial perspective, this compound caters to the rising demand for custom synthesis and contract research services. Its role in producing agrochemicals and specialty chemicals is underscored by patents highlighting pyrazole sulfonamides as key motifs. Additionally, its structure-activity relationship (SAR) studies are frequently cited in publications investigating enzyme modulation and receptor targeting, resonating with search trends like "pyrazole sulfonyl chloride SAR" and "drug lead optimization."

Quality control of CAS No. 1498537-01-1 requires advanced analytical techniques such as HPLC, NMR, and mass spectrometry to ensure purity and reproducibility. Suppliers emphasizing GMP-compliant manufacturing and batch-to-batch consistency are increasingly sought after, reflecting the compound's importance in preclinical development. This aligns with frequently asked questions like "how to validate sulfonyl chloride purity" and "scalable synthesis of pyrazole derivatives."

In summary, (1-ethyl-3-methyl-1H-pyrazol-5-yl)methanesulfonyl chloride represents a convergence of synthetic utility and pharmaceutical innovation. Its adaptability to high-throughput screening and combinatorial chemistry positions it as a cornerstone in fragment-based drug discovery. As research into targeted therapies expands, this compound will likely remain a focal point for chemists addressing challenges in molecular diversity and bioactive scaffold design.